Cas no 1105235-77-5 (2-fluoro-N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)benzamide)

• Product Name: 2-fluoro-N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)benzamide
• CAS No: 1105235-77-5
• MF: C₂₂H₁₆FN₃O₂
• MW: 373.379748344421
• CID: 5970973
• PubChem ID: 30867362
• Update Time: 2025-05-22

2-fluoro-N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)benzamide
• 2-fluoro-N-(2-methyl-4-oxo-3-phenylquinazolin-6-yl)benzamide
• 1105235-77-5
• SR-01000923056-1
• F5530-0073
• SR-01000923056
• AKOS024512567

• Inchi： 1S/C22H16FN3O2/c1-14-24-20-12-11-15(25-21(27)17-9-5-6-10-19(17)23)13-18(20)22(28)26(14)16-7-3-2-4-8-16/h2-13H,1H3,(H,25,27)
• InChI Key： KRHBMQCAIPVVEK-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)C(=O)N(C1=CC=CC=C1)C(C)=N2)(=O)C1=CC=CC=C1F

Computed Properties

• Exact Mass: 373.12265492g/mol
• Monoisotopic Mass: 373.12265492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61.8Ų

Additional information on 2-fluoro-N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)benzamide

Comprehensive Overview of 2-fluoro-N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)benzamide (CAS No. 1105235-77-5)

The compound 2-fluoro-N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)benzamide (CAS No. 1105235-77-5) is a fluorinated benzamide derivative with a quinazolinone core, attracting significant interest in medicinal chemistry and drug discovery. Its unique structure combines a fluoro-substituted benzamide moiety with a 2-methyl-3-phenyl-3,4-dihydroquinazolin-4-one scaffold, making it a promising candidate for targeting specific biological pathways. Researchers are increasingly exploring its potential applications in kinase inhibition and protein-protein interaction modulation, aligning with current trends in precision medicine and targeted therapy development.

In recent years, the scientific community has shown growing attention to fluorinated heterocycles due to their enhanced metabolic stability and membrane permeability. The presence of the fluoro group in this compound improves its pharmacokinetic properties, a feature highly sought after in modern small-molecule drug design. Computational studies suggest this molecule may exhibit selective binding to certain enzyme families, sparking discussions in AI-driven drug discovery forums about its potential as a lead compound for virtual screening campaigns.

The quinazolinone core of this molecule shares structural similarities with several FDA-approved drugs, raising questions among researchers about its possible structure-activity relationships (SAR). This has led to numerous searches for "quinazoline derivatives as kinase inhibitors" and "fluorinated benzamide biological activity" across scientific databases. The compound's 2-methyl-4-oxo-3-phenyl substitution pattern appears particularly interesting for medicinal chemists investigating allosteric modulation approaches, a hot topic in contemporary drug development.

From a synthetic chemistry perspective, the preparation of CAS 1105235-77-5 involves multi-step organic transformations that highlight modern heterocyclic synthesis techniques. Recent publications have explored optimized routes for similar structures, addressing common search queries like "efficient quinazolinone synthesis" and "fluorobenzamide coupling methods". The compound's crystalline properties have also prompted investigations into its potential for cocrystal engineering, an emerging area in pharmaceutical formulation science.

Analytical characterization of this substance typically employs advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography, reflecting the compound's complexity. These methods help address frequent questions about "fluorine NMR chemical shifts" and "quinazolinone mass fragmentation patterns" observed in scientific literature searches. The molecule's stability under various pH conditions has become a point of discussion in preformulation studies, particularly for researchers exploring oral bioavailability enhancement strategies.

In the context of current drug repurposing trends, some computational models have suggested potential off-target activities for this compound, generating interest in its possible applications beyond initial indications. This aligns with growing searches for "multi-target drug discovery" and "polypharmacology approaches" in recent years. The phenyl-dihydroquinazolinone portion of the molecule shows intriguing similarity to certain natural product scaffolds, prompting investigations into its potential bioisosteric relationships with known bioactive compounds.

The patent landscape surrounding 2-fluoro-N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)benzamide reveals active research in several therapeutic areas, though specific applications remain proprietary. This has led to increased searches for "quinazoline patent analysis" and "fluorinated compound IP landscape" among technology scouts. The compound's logP and polar surface area values suggest favorable drug-like properties, making it a subject of interest in ADMET prediction studies and molecular property optimization discussions.

Recent advances in cryo-EM and molecular dynamics simulations have enabled more detailed studies of similar compounds' binding modes, addressing frequent queries about "protein-ligand interaction visualization". The methyl group at position 2 and the phenyl ring at position 3 of the quinazolinone core appear crucial for molecular recognition, according to docking studies shared in recent computational chemistry conferences. These findings contribute to ongoing debates about enthalpy-entropy compensation in small molecule binding.

Quality control aspects of CAS 1105235-77-5 involve rigorous HPLC method development to separate potential isomers and synthetic byproducts, responding to common industry concerns about "chiral purity determination". The compound's UV chromophore characteristics facilitate analytical detection, while its hydrogen bonding capacity influences solubility profiles - topics frequently searched in relation to formulation challenges. These physicochemical properties make it an interesting case study for pharmaceutical profiling exercises.

As the field of fragment-based drug discovery grows, the distinct pharmacophoric elements of this molecule (the fluorobenzamide and dihydroquinazolinone moieties) have attracted attention as potential building blocks. This connects to increasing searches for "privileged fragments in medicinal chemistry" and "scaffold hopping strategies". The compound's intermediate size and complexity position it well for lead optimization studies, particularly in programs targeting protein surfaces traditionally considered "undruggable".

The environmental fate of such fluorinated compounds has become a discussion point in green chemistry circles, addressing searches about "fluorine in sustainable pharma". While 1105235-77-5 itself isn't classified as hazardous, its structural features prompt legitimate questions about metabolic defluorination pathways and biodegradation potential - topics gaining traction in environmental risk assessment literature. These considerations are increasingly important in benign-by-design approaches to molecular development.

In conclusion, 2-fluoro-N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)benzamide represents an intriguing case study at the intersection of modern medicinal chemistry, computational modeling, and pharmaceutical development. Its structural features address multiple current research trends while raising important questions about molecular design principles. As investigation continues, this compound will likely contribute valuable insights to ongoing discussions about molecular property optimization and targeted therapeutic development in the coming years.